Cas no 61633-18-9 (4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester)
61633-18-9 structure
Product Name:4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester
CAS No:61633-18-9
MF:C14H26O8
MW:322.351445674896
CID:471995
PubChem ID:71393923
Update Time:2025-04-19
4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester
- methyl 3-[2-[2-[2-(3-methoxy-3-oxopropoxy)ethoxy]ethoxy]ethoxy]propanoate
- 61633-18-9
- Dimethyl 4,7,10,13-tetraoxahexadecane-1,16-dioate
- DTXSID20815658
-
- Inchi: 1S/C14H26O8/c1-17-13(15)3-5-19-7-9-21-11-12-22-10-8-20-6-4-14(16)18-2/h3-12H2,1-2H3
- InChI Key: INVMPVBPAXMLOY-UHFFFAOYSA-N
- SMILES: O(CCOCCC(=O)OC)CCOCCOCCC(=O)OC
Computed Properties
- Exact Mass: 322.16278
- Monoisotopic Mass: 322.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 89.5Ų
Experimental Properties
- PSA: 89.52
4,7,10,13-Tetraoxahexadecanedioic acid, dimethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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